Cas no 478042-65-8 (3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide)

• Product Name: 3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide
• CAS No: 478042-65-8
• CID: 4653245
• Update Time: 2025-05-19

3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide

Introduction to 3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide (CAS No. 478042-65-8)

3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide (CAS No. 478042-65-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits a blend of chloro and nitro substituents that contribute to its distinct chemical properties and potential biological activities. The molecular structure of this compound consists of a benzenecarboxamide core, which is further modified by chloro groups at the 3rd and 5th positions and a methyl group at the nitrogen atom, with an additional 4-nitrophenyl moiety attached. Such structural features make it an intriguing candidate for further exploration in drug discovery and development.

The synthesis of 3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide involves a series of well-orchestrated chemical reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a benzene derivative, followed by the introduction of chloro and nitro groups at specific positions. The final step involves the formation of the amide bond, which is critical for stabilizing the compound’s structure and enhancing its pharmacological properties. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve optimal results in its preparation.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds like 3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide due to their structural complexity and diverse biological activities. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, its molecular scaffold bears similarities to known bioactive molecules that target pathways involved in inflammation, cancer, and neurological disorders. These findings have prompted researchers to delve deeper into understanding its mechanism of action and therapeutic efficacy.

One of the most compelling aspects of 3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide is its potential as a lead compound for developing novel therapeutic agents. The presence of multiple functional groups provides numerous opportunities for further chemical modification, allowing researchers to fine-tune its biological profile. For example, structural analogs with varying substituents can be synthesized to assess their potency and selectivity against specific targets. This approach aligns with the growing trend in drug discovery towards rational design and optimization of molecular structures.

The role of computational chemistry has been instrumental in advancing the study of 3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide. Molecular modeling techniques have enabled researchers to predict its interactions with biological targets at an atomic level, providing insights into its binding affinity and pharmacokinetic properties. These computational studies have complemented experimental investigations by offering a virtual platform for hypothesis testing and hypothesis generation. By integrating experimental data with computational predictions, scientists can accelerate the process of identifying promising candidates for further development.

Furthermore, the environmental impact of synthesizing 3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide has been a subject of interest among sustainable chemistry advocates. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, solvent-free reactions and catalytic methods have been explored as alternatives to traditional approaches. These innovations not only enhance the efficiency of synthesis but also contribute to reducing the ecological footprint of pharmaceutical manufacturing processes.

The future prospects for 3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide are promising as more research unfolds. Ongoing clinical trials and preclinical studies are expected to provide valuable data on its safety profile and therapeutic efficacy in various disease models. As our understanding of complex biological systems continues to evolve, compounds like this one are poised to play a pivotal role in addressing unmet medical needs. The integration of interdisciplinary approaches—combining organic chemistry expertise with pharmacology insights—will be crucial in realizing their full potential.

In conclusion,3,5-Dichloro-N-methyl-N-(4-nitrophenyl)benzenecarboxamide (CAS No. 478042-65-8) represents a fascinating subject of study within pharmaceutical chemistry. Its unique structural features offer a rich ground for exploration into novel drug development strategies. With advancements in synthetic methodologies and computational tools，this compound is set to contribute significantly to future medical breakthroughs，providing hope for new treatments across multiple therapeutic areas.